Cas no 2770494-54-5 ((9H-fluoren-9-yl)methyl N-(1-methoxybut-3-yn-2-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(1-methoxybut-3-yn-2-yl)carbamate
• CAS No: 2770494-54-5
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• CID: 6565863
• PubChem ID: 165994111
• Update Time: 2025-06-15

(9H-fluoren-9-yl)methyl N-(1-methoxybut-3-yn-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396998
• 2770494-54-5
• (9H-fluoren-9-yl)methyl N-(1-methoxybut-3-yn-2-yl)carbamate

• Inchi： 1S/C20H19NO3/c1-3-14(12-23-2)21-20(22)24-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h1,4-11,14,19H,12-13H2,2H3,(H,21,22)
• InChI Key： RIGWPGBPIPYKAN-UHFFFAOYSA-N
• SMILES： O(C(NC(C#C)COC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 321.13649347g/mol
• Monoisotopic Mass: 321.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-(1-methoxybut-3-yn-2-yl)carbamate

Compound Introduction: (9H-fluoren-9-yl)methyl N-(1-methoxybut-3-yn-2-yl)carbamate (CAS No. 2770494-54-5)

The compound (9H-fluoren-9-yl)methyl N-(1-methoxybut-3-yn-2-yl)carbamate, identified by its CAS number 2770494-54-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and alkyne functional groups, has garnered attention for its potential applications in drug discovery and molecular biology research.

At the core of this compound's structure lies a fluorene moiety, a well-known scaffold in medicinal chemistry due to its rigidity and ability to enhance binding affinity. The presence of a methyl group at the 9-position of the fluorene ring further modulates its electronic properties, making it an attractive candidate for designing novel bioactive molecules. The carbamate functional group, attached to the methyl side chain, introduces a polar region that can interact favorably with biological targets.

The other key component of this compound is the N-(1-methoxybut-3-yn-2-yl)carbamate moiety. This part of the molecule incorporates an alkyne group, which is known for its ability to participate in various chemical reactions, including Sonogashira coupling reactions. The methoxy group provides additional electronic and steric modulation, enhancing the compound's versatility in synthetic chemistry. Together, these structural features make (9H-fluoren-9-yl)methyl N-(1-methoxybut-3-yn-2-yl)carbamate a promising candidate for further exploration in medicinal chemistry.

Recent research has highlighted the importance of fluorene-based compounds in the development of anticancer agents. Studies have demonstrated that fluorene derivatives can exhibit potent cytotoxic effects by interfering with DNA replication and transcription processes. The compound under discussion may leverage these properties, making it a valuable tool in the fight against cancer. Additionally, the alkyne functionality opens up possibilities for further derivatization, allowing researchers to tailor the molecule's properties for specific therapeutic applications.

In the realm of drug discovery, carbamate-based compounds are increasingly recognized for their ability to act as pharmacophores. Carbamates are known to form stable hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. The presence of both fluorene and carbamate moieties in (9H-fluoren-9-yl)methyl N-(1-methoxybut-3-yn-2-yl)carbamate suggests that it may possess unique interactions with biological systems, potentially leading to novel therapeutic effects.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advancements in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been instrumental in creating the desired framework. These synthetic strategies not only ensure high yields but also allow for modifications that can fine-tune the compound's biological activity.

One of the most exciting aspects of (9H-fluoren-9-yl)methyl N-(1-methoxybut-3-yn-2-yl)carbamate is its potential as a building block for more complex drug candidates. By leveraging its structural features, researchers can design derivatives that target specific diseases or biological pathways. For instance, modifications to the alkyne group could enable the development of prodrugs that release active species in vivo, enhancing therapeutic efficacy.

The compound's novelty also lies in its potential applications beyond traditional pharmaceuticals. Its unique structure makes it suitable for use as a fluorescent probe in cellular imaging studies. Fluorene derivatives are known for their excellent fluorescence properties, which can be exploited to visualize biological processes at the molecular level. This capability could open up new avenues in biomedical research, particularly in understanding disease mechanisms and developing diagnostic tools.

In conclusion, (9H-fluoren-9-yl)methyl N-(1-methoxybut-3-ylyl)carbamate (CAS No. 2770494-54-5) is a multifaceted compound with significant potential in pharmaceutical and biotechnological applications. Its unique structural features, including the fluorene and carbamate moieties, make it an attractive candidate for drug discovery and molecular imaging studies. As research continues to uncover new applications for this compound, it is likely to play a crucial role in advancing our understanding of biological systems and developing innovative therapeutic strategies.